Cas no 1858026-47-7 (2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl-)

2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl-, is a versatile heterocyclic compound featuring both pyrrolidine and ethanol functional groups. Its structure, incorporating a secondary amine and hydroxyl group, makes it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the α-methyl and 2-aminoethyl substituents enhances its reactivity, enabling selective modifications for tailored applications. This compound is often utilized in the development of chiral ligands, catalysts, and bioactive molecules due to its stereochemical properties. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial processes.
2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl- structure
1858026-47-7 structure
Product Name:2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl-
CAS No:1858026-47-7
MF:C9H20N2O
MW:172.267902374268
CID:5276005
PubChem ID:165872561
Update Time:2025-06-08

2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl-
    • 1858026-47-7
    • EN300-683565
    • 4-amino-2-methyl-1-(pyrrolidin-2-yl)butan-2-ol
    • Inchi: 1S/C9H20N2O/c1-9(12,4-5-10)7-8-3-2-6-11-8/h8,11-12H,2-7,10H2,1H3
    • InChI Key: STTVJXXRQAJBOZ-UHFFFAOYSA-N
    • SMILES: OC(C)(CCN)CC1CCCN1

Computed Properties

  • Exact Mass: 172.157563266g/mol
  • Monoisotopic Mass: 172.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 58.3Ų

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Additional information on 2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl-

Introduction to 2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl- (CAS No. 1858026-47-7)

2-Pyrrolidineethanol, α-(2-aminoethyl)-α-methyl-, identified by its Chemical Abstracts Service Number (CAS No.) 1858026-47-7, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyrrolidine class, which is well-known for its diverse applications in medicinal chemistry and drug development. The unique structural features of α-(2-aminoethyl)-α-methyl-2-pyrrolidineethanol make it a valuable intermediate in synthesizing various bioactive molecules.

The molecular structure of this compound consists of a pyrrolidine ring substituted with an α-methyl group and an α-(2-aminoethyl) side chain. This configuration imparts specific chemical properties that are highly relevant in the design and synthesis of pharmacologically active agents. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a versatile building block in organic synthesis.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrrolidine derivatives. The compound α-(2-aminoethyl)-α-methyl-2-pyrrolidineethanol has been explored for its potential in various pharmacological applications. For instance, its structural motif is reminiscent of several known bioactive compounds that exhibit significant biological activity. This has prompted researchers to investigate its role in the synthesis of potential drug candidates.

One of the most compelling aspects of α-(2-aminoethyl)-α-methyl-2-pyrrolidineethanol is its utility as a chiral building block. Chirality plays a crucial role in the pharmacological activity of many drugs, and compounds derived from chiral pyrrolidine scaffolds have shown promise in treating a wide range of diseases. The ability to introduce chirality at the α-position of the pyrrolidine ring makes this compound particularly valuable for the synthesis of enantiomerically pure drugs.

The synthesis of α-(2-aminoethyl)-α-methyl-2-pyrrolidineethanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements have opened up new avenues for its application in drug discovery and development.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for discovering new therapeutic agents. The pyrrolidine core is one such scaffold that has been extensively studied due to its versatility and biological relevance. The compound CAS No. 1858026-47-7 represents a significant advancement in this area, offering a unique structural framework for designing innovative drugs.

The biological activity of derivatives of α-(2-aminoethyl)-α-methyl-2-pyrrolidineethanol has been a subject of intense research. Studies have shown that certain pyrrolidine-based compounds exhibit potent effects on various biological targets, including enzymes and receptors involved in disease pathways. This has spurred interest in developing new drugs based on these structural motifs.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between CAS No. 1858026-47-7 and biological targets. These computational approaches have helped researchers predict the binding affinity and mode of action of potential drug candidates derived from this compound. This has significantly accelerated the drug discovery process.

In conclusion, α-(2-aminoethyl)-α-methyl-2-pyrrolidineethanol (CAS No. 1858026-47-7) is a highly versatile and valuable compound with significant implications in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics.

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